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Compound of Interest

Compound Name: (R)-JNJ-31020028

Cat. No.: B3081049 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(R)-JNJ-31020028 is a potent, selective, and brain-penetrant antagonist of the neuropeptide Y

(NPY) Y2 receptor.[1][2][3][4] It demonstrates high affinity for human, rat, and mouse Y2

receptors, with over 100-fold selectivity against other NPY receptor subtypes (Y1, Y4, and Y5).

[1] These characteristics make it a valuable tool for investigating the physiological and

pathological roles of the NPY Y2 receptor in vitro. This document provides detailed protocols

for the proper dissolution and handling of (R)-JNJ-31020028 for use in various in vitro

experimental settings.

Compound Information
Parameter Value Reference

Full Name

N-(4-{4-[2-(diethylamino)-2-

oxo-1-phenylethyl]piperazin-1-

yl}-3-fluorophenyl)-2-pyridin-3-

ylbenzamide

CAS Number 1094873-17-2 (for (R)-isomer)

Molecular Formula C₃₄H₃₆FN₅O₂

Molecular Weight 565.68 g/mol
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Solubility Data
(R)-JNJ-31020028 exhibits poor solubility in aqueous solutions and ethanol. Dimethyl sulfoxide

(DMSO) is the recommended solvent for preparing stock solutions for in vitro applications.

Solvent Solubility Notes

DMSO ≥10 mg/mL

Some suppliers report higher

solubility, such as 21.5 mg/mL

(with ultrasonic warming) or

100 mg/mL. Use fresh, high-

quality DMSO to avoid

moisture absorption, which can

reduce solubility.

Water Insoluble

Ethanol Insoluble

Experimental Protocols
Preparation of (R)-JNJ-31020028 Stock Solution (10 mM
in DMSO)
Materials:

(R)-JNJ-31020028 powder

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Optional: Water bath or sonicator

Procedure:
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Equilibrate: Allow the vial of (R)-JNJ-31020028 powder to reach room temperature before

opening to prevent condensation of moisture.

Weigh: Accurately weigh the desired amount of (R)-JNJ-31020028 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh out 5.66

mg of the compound.

Dissolve: Add the appropriate volume of sterile DMSO to the powder. To continue the

example, add 1 mL of DMSO to the 5.66 mg of powder.

Mix: Vortex the solution thoroughly until the compound is completely dissolved. Gentle

warming in a water bath (not exceeding 37°C) or brief sonication can aid in dissolution if

necessary.

Store: Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw

cycles. Store the stock solution at -20°C or -80°C for long-term storage. Stored properly, the

stock solution in DMSO is stable for at least one month at -20°C and one year at -80°C.

Preparation of Working Solutions for Cell-Based Assays
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept to a minimum

(typically ≤ 0.1%) to avoid solvent-induced cytotoxicity.

Prepare fresh working solutions from the frozen stock solution for each experiment.

The final working concentration of (R)-JNJ-31020028 will depend on the specific assay and

cell type. The compound has been shown to be effective in the nanomolar to low micromolar

range. For instance, it inhibits PYY-induced calcium response with a pKB value of 8.04.

Procedure:

Thaw: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in sterile cell culture medium or an appropriate buffer (e.g., PBS or HBSS). For

example, to prepare a 100 µM intermediate solution, dilute the 10 mM stock solution 1:100.
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Final Dilution: Add the required volume of the intermediate or stock solution to the final

volume of cell culture medium to achieve the desired working concentration. For example, to

prepare a final concentration of 1 µM in 1 mL of medium, add 10 µL of the 100 µM

intermediate solution.

Mix and Apply: Gently mix the final working solution and immediately apply it to the cells.

Vehicle Control: It is crucial to include a vehicle control in your experiments. This control

should contain the same final concentration of DMSO as the experimental conditions.

Signaling Pathway
(R)-JNJ-31020028 acts as a competitive antagonist at the Neuropeptide Y Y2 receptor, a G

protein-coupled receptor (GPCR). In its native state, the Y2 receptor is activated by

endogenous ligands such as Neuropeptide Y (NPY) and Peptide YY (PYY). This activation

typically leads to the inhibition of adenylyl cyclase, resulting in decreased intracellular cyclic

AMP (cAMP) levels, and modulation of calcium channels. By blocking the binding of these

agonists, (R)-JNJ-31020028 prevents these downstream signaling events.
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Caption: NPY Y2 Receptor Signaling Pathway and Point of Inhibition by (R)-JNJ-31020028.

Experimental Workflow
The following diagram illustrates the general workflow for preparing (R)-JNJ-31020028
solutions for in vitro experiments.

Caption: Workflow for Preparation of (R)-JNJ-31020028 Solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b3081049?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/r-jnj-31020028.html
https://www.caymanchem.com/product/18407/jnj-31020028
https://www.glpbio.com/jnj-31020028.html
https://www.medchemexpress.com/JNJ-31020028.html
https://www.benchchem.com/product/b3081049#how-to-dissolve-r-jnj-31020028-for-in-vitro-experiments
https://www.benchchem.com/product/b3081049#how-to-dissolve-r-jnj-31020028-for-in-vitro-experiments
https://www.benchchem.com/product/b3081049#how-to-dissolve-r-jnj-31020028-for-in-vitro-experiments
https://www.benchchem.com/product/b3081049#how-to-dissolve-r-jnj-31020028-for-in-vitro-experiments
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3081049?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3081049?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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